Cas no 2138101-29-6 (4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one)
4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1156715
- 4-ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one
- 2138101-29-6
- 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one
-
- Inchi: 1S/C12H17NOS/c1-2-9-3-4-11(14)7-10(9)8-12-13-5-6-15-12/h5-6,9-10H,2-4,7-8H2,1H3
- InChI Key: POKMTJUZENWRBT-UHFFFAOYSA-N
- SMILES: S1C=CN=C1CC1CC(CCC1CC)=O
Computed Properties
- Exact Mass: 223.10308534g/mol
- Monoisotopic Mass: 223.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.2Ų
4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156715-1.0g |
4-ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one |
2138101-29-6 | 1g |
$0.0 | 2023-06-09 |
4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one
Comprehensive Overview of 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one (CAS No. 2138101-29-6)
4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one (CAS No. 2138101-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclohexanone core with an ethyl substituent and a thiazole-containing side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.
The thiazole moiety in 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one is a critical pharmacophore, often associated with antimicrobial and anti-inflammatory properties. This has led to its exploration in antibacterial agents and anti-inflammatory drugs, topics frequently searched in academic and industrial circles. The compound’s CAS No. 2138101-29-6 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature. Its structural complexity also makes it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets.
In the context of green chemistry, 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one has been evaluated for its synthetic accessibility and environmental impact. Modern synthetic methodologies, such as catalyzed cross-coupling reactions, have been employed to optimize its production. This aligns with the growing demand for eco-friendly synthesis routes, a hot topic in chemical manufacturing. Additionally, its potential role in biodegradable materials has sparked curiosity, though further studies are needed to validate these applications.
The compound’s physicochemical properties, including solubility and stability, are crucial for its formulation in drug delivery systems. Recent searches on AI-driven drug design platforms highlight the need for such data, as machine learning models rely on precise inputs to predict bioavailability and toxicity. 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one exemplifies how structural optimization can enhance drug-like characteristics, a principle central to medicinal chemistry.
From an industrial perspective, the scalability of 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one synthesis is a key consideration. Companies specializing in custom synthesis and fine chemicals often seek efficient routes to produce such intermediates at scale. The compound’s patent landscape is another area of interest, with innovators exploring its use in novel therapeutics and agricultural formulations. This reflects broader trends in intellectual property and R&D investment within the chemical sector.
In conclusion, 4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one (CAS No. 2138101-29-6) represents a compelling case study in the intersection of organic synthesis, bioactivity, and industrial application. Its multifaceted relevance ensures continued exploration across scientific disciplines, addressing both academic inquiries and practical challenges in chemical innovation.
2138101-29-6 (4-Ethyl-3-[(1,3-thiazol-2-yl)methyl]cyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)